N-[2-(1-azepanyl)-2-oxoethyl]-4-methoxy-N-(2-methoxyphenyl)benzenesulfonamide

• IUPAC Name: N-[2-(azepan-1-yl)-2-oxoethyl]-4-methoxy-N-(2-methoxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C22H28N2O5S/c1-28-18-11-13-19(14-12-18)30(26,27)24(20-9-5-6-10-21(20)29-2)17-22(25)23-15-7-3-4-8-16-23/h5-6,9-14H,3-4,7-8,15-17H2,1-2H3
• InChI Key: JILZBKXAQYGMPM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)N2CCCCCC2)C3=CC=CC=C3OC
• Molecular Formula: C22H28N2O5S
• Molecular Weight: 432.5 g/mol

Description

N-[2-(1-azepanyl)-2-oxoethyl]-4-methoxy-N-(2-methoxyphenyl)benzenesulfonamide, also known as AZD-3965, is a chemical compound that has been extensively studied for its potential application in cancer treatment. This compound belongs to the class of drugs known as inhibitors of monocarboxylate transporters (MCTs). MCTs are responsible for the transport of lactate, a byproduct of glucose metabolism, across the cell membrane. Inhibition of MCTs has been shown to reduce the growth and survival of cancer cells, making AZD-3965 a promising candidate for cancer therapy.

Mechanism of Action

N-[2-(1-azepanyl)-2-oxoethyl]-4-methoxy-N-(2-methoxyphenyl)benzenesulfonamide works by inhibiting the function of MCTs, which are responsible for the transport of lactate across the cell membrane. Cancer cells rely heavily on lactate to fuel their growth and survival, as lactate is produced during the process of glucose metabolism. By inhibiting MCTs, N-[2-(1-azepanyl)-2-oxoethyl]-4-methoxy-N-(2-methoxyphenyl)benzenesulfonamide reduces the availability of lactate to cancer cells, thereby inhibiting their growth and survival.
Biochemical and physiological effects:
N-[2-(1-azepanyl)-2-oxoethyl]-4-methoxy-N-(2-methoxyphenyl)benzenesulfonamide has been shown to have several biochemical and physiological effects. In addition to inhibiting the function of MCTs, N-[2-(1-azepanyl)-2-oxoethyl]-4-methoxy-N-(2-methoxyphenyl)benzenesulfonamide also induces apoptosis, or programmed cell death, in cancer cells. This is thought to be due to the disruption of energy metabolism in cancer cells, which leads to the activation of apoptotic pathways. In addition, N-[2-(1-azepanyl)-2-oxoethyl]-4-methoxy-N-(2-methoxyphenyl)benzenesulfonamide has been shown to reduce the production of reactive oxygen species (ROS) in cancer cells, which can contribute to the development and progression of cancer.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[2-(1-azepanyl)-2-oxoethyl]-4-methoxy-N-(2-methoxyphenyl)benzenesulfonamide is its specificity for MCTs. This makes it a promising candidate for cancer therapy, as it targets a specific mechanism that is essential for the growth and survival of cancer cells. However, one of the limitations of N-[2-(1-azepanyl)-2-oxoethyl]-4-methoxy-N-(2-methoxyphenyl)benzenesulfonamide is its potential toxicity to normal cells. Because MCTs are also present in normal cells, inhibition of MCTs can lead to adverse effects on normal cell function. Therefore, careful dose optimization and patient selection will be necessary for the safe and effective use of N-[2-(1-azepanyl)-2-oxoethyl]-4-methoxy-N-(2-methoxyphenyl)benzenesulfonamide in cancer therapy.

Future Directions

There are several future directions for the research and development of N-[2-(1-azepanyl)-2-oxoethyl]-4-methoxy-N-(2-methoxyphenyl)benzenesulfonamide. One area of interest is the combination of N-[2-(1-azepanyl)-2-oxoethyl]-4-methoxy-N-(2-methoxyphenyl)benzenesulfonamide with other cancer therapies, such as chemotherapy or radiation therapy. This could potentially enhance the effectiveness of these therapies and reduce the likelihood of resistance development. Another area of interest is the development of more specific MCT inhibitors, which could potentially reduce the toxicity of these drugs to normal cells. Finally, further clinical trials will be necessary to determine the safety and efficacy of N-[2-(1-azepanyl)-2-oxoethyl]-4-methoxy-N-(2-methoxyphenyl)benzenesulfonamide in cancer patients, and to identify the optimal patient population for this therapy.

Scientific Research Applications

N-[2-(1-azepanyl)-2-oxoethyl]-4-methoxy-N-(2-methoxyphenyl)benzenesulfonamide has been extensively studied for its potential application in cancer treatment. Several preclinical studies have shown that N-[2-(1-azepanyl)-2-oxoethyl]-4-methoxy-N-(2-methoxyphenyl)benzenesulfonamide inhibits the growth and survival of cancer cells, both in vitro and in vivo. In particular, N-[2-(1-azepanyl)-2-oxoethyl]-4-methoxy-N-(2-methoxyphenyl)benzenesulfonamide has been shown to be effective against a variety of cancer types, including breast, lung, colon, and pancreatic cancer.